Cas no 5231-86-7 (3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-)
5231-86-7 structure
Product Name:3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy-
- 1-Methoxy-2-hydroxycyclobutene-3,4-dione
- 3-hydroxy-4-methoxycyclobut-3-ene-1,2-dione
- SCHEMBL88301
- 5231-86-7
- DTXSID90536540
-
- Inchi: 1S/C5H4O4/c1-9-5-3(7)2(6)4(5)8/h7H,1H3
- InChI Key: GZRYKHBCKGAEHM-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C=1O)=O)=O
Computed Properties
- Exact Mass: 128.01092
- Monoisotopic Mass: 128.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
3-Cyclobutene-1,2-dione, 3-hydroxy-4-methoxy- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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